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Compound of Interest

Compound Name: gamma-Glutamylproline

Cat. No.: B14138261 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for gamma-Glutamylproline is not readily

available. The following guidance is based on best practices for handling similar dipeptides and

research-grade chemical compounds. It is imperative to treat gamma-Glutamylproline as a

substance with unknown hazards and to consult your institution's Environmental Health and

Safety (EHS) department for specific protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling gamma-Glutamylproline. Adherence to these

procedures is essential for maintaining a safe laboratory environment and ensuring the integrity

of your research.

Personal Protective Equipment (PPE)
When handling gamma-Glutamylproline, especially in its lyophilized (powder) form, a

comprehensive PPE strategy is required to minimize exposure through inhalation, dermal

contact, and eye contact.

Tier 1: Standard Handling (Small Quantities)

For routine tasks involving milligram quantities, such as solution preparation and experimental

use, the following PPE is mandatory:

Gloves: Nitrile or latex gloves are required to prevent skin contact.
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Eye Protection: Safety glasses with side shields are essential to protect against splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Tier 2: Handling Larger Quantities or Generating Aerosols

When working with gram quantities or performing procedures that could generate dust or

aerosols (e.g., weighing, sonicating), enhanced PPE is necessary:

Gloves: Nitrile or latex gloves.

Eye Protection: Chemical splash goggles are required for enhanced eye protection.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A NIOSH-approved N95 or higher-rated dust mask or respirator

should be used to prevent inhalation of the powder.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage protocols are critical for both user safety and maintaining the

stability of gamma-Glutamylproline.

Receiving and Initial Inspection:

Upon receipt, verify that the package contents match the order and that the container is

intact.

Review any accompanying documentation, such as a Certificate of Analysis.

Log the material's arrival, lot number, and quantity in your laboratory information

management system (LIMS) or lab notebook.

Handling Lyophilized Powder:

Ventilation: Always handle the powdered form in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation risk.
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Temperature Acclimation: Before opening, allow the vial to warm to room temperature in a

desiccator to prevent condensation, which can degrade the peptide.

Weighing: Conduct weighing operations within a fume hood or a ventilated balance

enclosure. Avoid creating dust.

Reconstitution: Use a sterile, appropriate solvent for reconstitution. Gentle swirling or

inversion is recommended over vortexing to prevent aggregation.

Storage:

Lyophilized Form: Store in a cool, dry, and dark place. For long-term stability, storage at

-20°C to -80°C is recommended.

In Solution: Once reconstituted, it is best to use the solution immediately. For short-term

storage (a few days), 2-8°C may be acceptable. For longer-term storage, create single-use

aliquots and store them at -20°C or -80°C to prevent degradation from repeated freeze-thaw

cycles.

Disposal Plan
Dispose of all gamma-Glutamylproline waste in accordance with local, state, and federal

regulations for chemical waste. Consult your institution's EHS department for specific

procedures.

Solid Waste:

This includes contaminated PPE (gloves, masks), weighing papers, and empty vials.

Collect all solid waste in a designated, sealed, and clearly labeled waste container for

"Chemical Waste."

Liquid Waste:

This includes unused gamma-Glutamylproline solutions and solvents used for rinsing

glassware.

Collect in a designated, sealed, and properly labeled container for hazardous liquid waste.
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Do not pour down the drain.

Sharps Waste:

Needles, syringes, or pipette tips used to handle solutions should be disposed of in a

designated sharps container.

Quantitative Data
While specific toxicity data for gamma-Glutamylproline is not available, the following table

presents information for a structurally related compound, gamma-Polyglutamic acid sodium, to

provide a conservative basis for handling.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) Exclamation Mark Warning
H302: Harmful if

swallowed

Acute Toxicity

(Dermal)
Exclamation Mark Warning

H312: Harmful in

contact with skin

Acute Toxicity

(Inhalation)
Exclamation Mark Warning

H332: Harmful if

inhaled

Skin Irritation Exclamation Mark Warning
H315: Causes skin

irritation

Eye Irritation Exclamation Mark Warning
H319: Causes serious

eye irritation

Data is for gamma-Polyglutamic acid sodium and should be used as a precautionary reference.

[1]

Experimental Protocols: Chemical Spill Response
In the event of a spill, immediate and appropriate action is crucial to contain the material and

protect personnel.
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Assess the Spill: From a safe distance, assess the extent of the spill and whether it is

manageable with available resources. If the spill is large or involves other hazardous

materials, contact your institution's EHS or emergency response team.

Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE,

including gloves, safety goggles, a lab coat, and respiratory protection if the spill involves the

powdered form.

Contain the Spill:

For Solids: Gently cover the spill with an absorbent material like vermiculite or dry sand to

prevent the powder from becoming airborne.

For Liquids: Cover the spill with an absorbent material, starting from the outside and

working inwards to prevent spreading.

Clean-Up:

Carefully sweep or scoop the contained material into a designated chemical waste

container.

Clean the spill area thoroughly with an appropriate solvent or detergent and water.

Decontaminate: Wipe down all non-disposable equipment used for clean-up.

Dispose of Waste: Seal and label the waste container and dispose of it according to your

institution's hazardous waste procedures.

Report the Incident: Report the spill to your supervisor and your institution's EHS

department, even if it is minor.

Below is a workflow diagram for handling a chemical spill of gamma-Glutamylproline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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